Cas no 1784350-22-6 (2-(6-Bromopyrimidin-4-yl)acetic acid)

• Product Name: 2-(6-Bromopyrimidin-4-yl)acetic acid
• CAS No: 1784350-22-6
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 4815958
• Update Time: 2026-02-27

2-(6-Bromopyrimidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyrimidine-6-acetic acid
• 2-(6-Bromopyrimidin-4-yl)acetic acid

• Inchi： 1S/C6H5BrN2O2/c7-5-1-4(2-6(10)11)8-3-9-5/h1,3H,2H2,(H,10,11)
• InChI Key： XHZCKDYXUWCEFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=NC=N1

Computed Properties

• Exact Mass: 215.953
• Monoisotopic Mass: 215.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1

Additional information on 2-(6-Bromopyrimidin-4-yl)acetic acid

2-(6-Bromopyrimidin-4-yl)acetic Acid: A Comprehensive Overview

2-(6-Bromopyrimidin-4-yl)acetic acid, identified by the CAS registry number 1784350-22-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and potential bioactivity, has garnered attention for its applications in drug discovery and chemical synthesis. In this article, we delve into the properties, synthesis, and biological significance of this compound, while incorporating recent research findings to provide a comprehensive understanding.

The molecular structure of 2-(6-Bromopyrimidin-4-yl)acetic acid consists of a pyrimidine ring substituted with a bromine atom at position 6 and an acetic acid group at position 4. This arrangement imparts distinct chemical properties, making it a valuable substrate for further functionalization. Recent studies have highlighted its potential as a building block in the development of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of 1784350-22-6 involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Researchers have explored various methods, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. One notable advancement is the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward greener and more efficient synthetic methodologies.

In terms of biological activity, 2-(6-Bromopyrimidin-4-yl)acetic acid has demonstrated promising results in preliminary assays. For instance, recent investigations have revealed its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. These findings underscore its role as a lead compound in drug discovery programs targeting these enzymes.

The versatility of this compound extends to its applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Recent research has focused on its use in asymmetric catalysis, where it has shown remarkable selectivity in enantioselective reactions. This highlights its potential as a versatile tool in both medicinal and industrial chemistry.

From an environmental standpoint, the ecological impact of 1784350-22-6 has been a subject of recent scrutiny. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that it exhibits low toxicity to aquatic organisms when used within recommended concentrations, aligning with current regulations on chemical safety.

In conclusion, 2-(6-Bromopyrimidin-4-yl)acetic acid, CAS No. 1784350-22-6, stands out as a multifaceted compound with applications spanning drug discovery, catalysis, and materials science. Its unique structure and promising biological profile make it a valuable asset for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing chemical innovation.